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Compound of Interest

Compound Name: L-Cystine-3,3'-13C2

Cat. No.: B12403599

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing solubility issues encountered with

L-Cystine-3,3'-13C2 in aqueous media. The principles and protocols outlined here are also

broadly applicable to unlabeled L-Cystine, as the isotopic labeling at the 3 and 3' positions

does not significantly alter its physicochemical solubility properties.

Frequently Asked Questions (FAQs)
Q1: Why is my L-Cystine-3,3'-13C2 not dissolving in water or neutral buffer?

A1: L-Cystine has a very low intrinsic solubility in water and aqueous solutions at neutral pH

(around 7).[1][2][3][4][5] Its solubility is minimal around its isoelectric point (pI ≈ 4.6). The

molecule is a zwitterion, and at neutral pH, the strong intermolecular forces in its crystal lattice

make it difficult for water molecules to solvate it effectively.

Q2: What is the expected solubility of L-Cystine in water?

A2: The solubility of L-Cystine in water is approximately 0.112 g/L (or 0.466 mM) at 25°C.

Solubility increases with temperature, but not dramatically under neutral pH conditions.
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Q3: How does pH affect the solubility of L-Cystine-3,3'-13C2?

A3: pH is the most critical factor influencing L-Cystine solubility. Solubility significantly

increases in acidic conditions (pH < 2) and alkaline conditions (pH > 8). At low pH, the amino

groups are protonated, and at high pH, the carboxylic acid groups are deprotonated, in both

cases leading to a net charge on the molecule and disrupting the crystal lattice, which

enhances its interaction with water. The solubility of cystine in urine, for instance, can increase

from 250 mg/L at pH 7 to 500 mg/L at pH 7.5.

Q4: Can I heat the solution to improve solubility?

A4: Gentle heating can slightly increase the rate of dissolution and solubility. For example, the

solubility in water increases from 0.112 g/L at 25°C to 0.52 g/L at 75°C. However, prolonged

heating, especially in alkaline solutions, can lead to degradation. For robust and complete

dissolution, pH adjustment is a more effective and reliable method.

Q5: Is there a difference in solubility between L-Cystine and L-Cysteine?

A5: Yes, there is a significant difference. L-Cysteine, the reduced form, is much more soluble in

water. However, L-Cysteine readily oxidizes to form L-Cystine, especially at neutral or alkaline

pH in the presence of oxygen and metal ions, which can then precipitate out of solution. If you

are working with L-Cysteine, it is often supplied as L-Cysteine hydrochloride to maintain an

acidic pH and improve stability.

Q6: Are there more soluble alternatives to L-Cystine for cell culture?

A6: Yes. Due to the solubility challenges with L-Cystine, more soluble dipeptides have been

developed, such as N,N'-di-L-alanyl-L-cystine or N,N'-di-L-lysyl-L-cystine. These can be used in

cell culture media to deliver higher concentrations of cystine equivalents without precipitation

issues.
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Problem Possible Cause Recommended Solution

L-Cystine-3,3'-13C2 powder is

not dissolving in my neutral

buffer (e.g., PBS pH 7.4).

L-Cystine has inherently low

solubility at neutral pH.

Prepare a concentrated stock

solution in an acidic or basic

solvent and then dilute it into

your final medium. See

Experimental Protocol 1.

A precipitate forms after

adding my L-Cystine stock

solution to the cell culture

medium.

The final concentration of L-

Cystine exceeds its solubility

limit at the medium's pH, or the

pH of the medium has dropped

locally upon addition of an

acidic stock.

Ensure the stock solution is

added slowly while stirring.

Pre-warm the medium.

Consider using a more diluted

stock solution or adjusting the

medium's pH after addition.

For long-term stability,

consider using a soluble

dipeptide alternative.

My L-Cysteine solution

becomes cloudy over time.

L-Cysteine is oxidizing to the

less soluble L-Cystine.

Prepare fresh solutions before

use. Use degassed water or

buffers. Store stock solutions

at acidic pH (e.g., in HCl) and

at low temperatures.

I need a high concentration of

L-Cystine at a physiological

pH.

The required concentration is

above the solubility limit of free

L-Cystine.

This is a significant challenge.

The most effective solution is

to use a highly soluble

derivative like N,N'-di-L-alanyl-

L-cystine or N,N'-di-L-lysyl-L-

cystine.

Data Presentation: Solubility of L-Cystine
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Solvent/Condition Temperature (°C) Solubility Reference

Water 25 0.112 g/L

Water 50 0.24 g/L

Water 75 0.52 g/L

Water 100 1.14 g/L

1M Hydrochloric Acid

(HCl)
- Soluble (e.g., 10 g/L)

2M Hydrochloric Acid

(HCl)
- Soluble (50 g/L)

Aqueous solutions pH

< 2
25 Significantly increased

Aqueous solutions pH

> 8
25 Significantly increased

Urine (pH 7.0) - ~250 mg/L

Urine (pH 7.5) - ~500 mg/L

Experimental Protocols
Protocol 1: Preparation of a Concentrated L-Cystine-
3,3'-13C2 Stock Solution using Acidification
This is the most common and recommended method for preparing L-Cystine solutions for use

in cell culture and other biological assays.

Materials:

L-Cystine-3,3'-13C2 powder

1M Hydrochloric Acid (HCl), sterile

Sterile, purified water (e.g., cell culture grade)
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Sterile conical tubes

Sterile 0.22 µm syringe filter

Procedure:

Weigh the desired amount of L-Cystine-3,3'-13C2 powder in a sterile conical tube.

To prepare a 10 mg/mL (approx. 41.6 mM) stock solution, add 1 volume of 1M HCl for every

10 mg of L-Cystine. For example, to dissolve 10 mg of L-Cystine, add 1 mL of 1M HCl.

Vortex or gently swirl the tube until the powder is completely dissolved. A clear, colorless

solution should be obtained.

(Optional) If needed, you can dilute this stock solution with sterile water. For example, adding

9 mL of sterile water to the 1 mL of 10 mg/mL stock will result in a 1 mg/mL solution in 0.1M

HCl.

Sterilize the final stock solution by passing it through a 0.22 µm syringe filter.

Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C is

recommended.

Note: When adding this acidic stock to your experimental medium, do so slowly and with gentle

mixing to avoid localized pH drops that could cause precipitation of other components. Ensure

the final concentration in your medium does not exceed the solubility limit at the medium's pH.

Visualizations
Experimental Workflow for Solubilizing L-Cystine-
3,3'-13C2
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Caption: Workflow for preparing a sterile, concentrated stock solution of L-Cystine-3,3'-13C2.
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Decision Logic for Addressing Solubility Issues

Start: Need to dissolve
L-Cystine-3,3'-13C2

Is the final medium pH neutral?

Prepare concentrated stock
in 1M HCl

(See Protocol 1)

Yes

Dissolve directly in
acidic (pH<2) or

basic (pH>8) medium

No

Slowly dilute stock
into final medium

Does a precipitate form?

Reduce final concentration

Yes

Use a soluble derivative
(e.g., dipeptide)

Yes

Success: Solution is stable

No

Click to download full resolution via product page

Caption: Decision-making flowchart for troubleshooting L-Cystine-3,3'-13C2 solubility

problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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